Cas no 671779-14-9 (Phenol, 2-bromo-4-ethoxy- (5CI))

• Product Name: Phenol, 2-bromo-4-ethoxy- (5CI)
• CAS No: 671779-14-9
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 965477
• Update Time: 2024-03-05

Phenol, 2-bromo-4-ethoxy- (5CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4-ethoxy- (5CI)
• 2-bromo-4-ethoxyPhenol
• Phenol, 2-bromo-4-ethoxy-

• Inchi： 1S/C8H9BrO2/c1-2-11-6-3-4-8(10)7(9)5-6/h3-5,10H,2H2,1H3
• InChI Key： JBCANXYKSOGQMO-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCC)C=C1Br

Computed Properties

• Exact Mass: 215.979
• Monoisotopic Mass: 215.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Boiling Point: 261.6±20.0 °C(Predicted)
• pka: 8.96±0.18(Predicted)